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Abstract
Isodrin, a chlorinated cyclodiene insecticide, is a stereoisomer of endrin. Due to its persistence

and high toxicity, its use has been banned in many countries. This technical guide provides a

comprehensive overview of the toxicological effects of Isodrin on mammals, drawing on

available data for Isodrin and its more extensively studied stereoisomer, endrin, to provide a

complete toxicological profile. This guide is intended for researchers, scientists, and drug

development professionals, offering detailed insights into its acute toxicity, mechanism of

action, metabolic pathways, and potential for longer-term health effects. All quantitative data

are summarized in structured tables, and key experimental protocols and signaling pathways

are detailed and visualized.

Acute Toxicity
Isodrin exhibits high acute toxicity in mammals, primarily through oral and dermal routes of

exposure. The lethal dose 50 (LD50) is a standardized measure of the acute toxicity of a

substance, representing the dose required to kill 50% of a tested population.

Quantitative Acute Toxicity Data
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Species
Route of
Administration

LD50 (mg/kg body
weight)

Reference

Rat Oral 7-15 [1]

Rat Dermal 23-35 [1]

Mouse Oral 8.8

Note: The data for Isodrin is limited. The toxicological profile of its stereoisomer, endrin, is

often used for a more complete understanding. The oral LD50 for technical endrin in laboratory

animals ranges from 3-43 mg/kg body weight, and the dermal LD50 in rats is between 5-20

mg/kg body weight.[1]

Experimental Protocols for Acute Toxicity Testing
This protocol outlines a typical procedure for determining the acute oral toxicity of a substance

like Isodrin.

Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), nulliparous and non-

pregnant females.

Housing and Feeding: Animals are housed in individual cages under controlled conditions of

temperature (22 ± 3 °C), humidity (30-70%), and a 12-hour light/dark cycle. Standard

laboratory diet and water are provided ad libitum, with a brief fasting period before dosing.

Dose Preparation: Isodrin is dissolved or suspended in a suitable vehicle (e.g., corn oil).

Administration: A single dose of the test substance is administered to the animals by oral

gavage. The volume administered is generally kept constant.

Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g.,

changes in skin and fur, eyes, and mucous membranes, and also respiratory, circulatory,

autonomic and central nervous systems, and somatomotor activity and behavior pattern),

and body weight changes for at least 14 days.

Necropsy: All animals (those that die during the test and those sacrificed at the end) are

subjected to a gross necropsy to identify any pathological changes in organs and tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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